Cas no 2171666-45-6 (2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-4-ynoic acid)

• Product Name: 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-4-ynoic acid
• CAS No: 2171666-45-6
• MF: C₂₆H₂₄N₄O₅
• MW: 472.492566108704
• CID: 6358165
• PubChem ID: 165735033
• Update Time: 2025-10-25

2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-4-ynoic acid
• 2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}hex-4-ynoic acid
• 2171666-45-6
• EN300-1473160

• Inchi： 1S/C26H24N4O5/c1-3-4-13-21(25(32)33)27-24(31)22-14-23(30(2)29-22)28-26(34)35-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,14,20-21H,13,15H2,1-2H3,(H,27,31)(H,28,34)(H,32,33)
• InChI Key： JBYFKNDGPLGMMK-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(NC(C(=O)O)CC#CC)=O)=NN1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.17466988g/mol
• Monoisotopic Mass: 472.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 844
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 123Ų

Additional information on 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-4-ynoic acid

2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-4-ynoic Acid: A Comprehensive Overview

The compound with CAS No. 2171666-45-6, known as 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hex-4-ynoic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyrazole ring, and an alkyne moiety. These structural elements contribute to its unique chemical properties and functional versatility.

Fluorenylmethoxycarbonyl (Fmoc) groups are widely recognized in peptide synthesis for their role as protecting groups. In this compound, the Fmoc group is attached to an amino group within the pyrazole ring, suggesting its potential use in peptide-based drug delivery systems or as an intermediate in organic synthesis. The presence of the Fmoc group also indicates that this compound may be involved in advanced chemical reactions, such as click chemistry or conjugation reactions, which are critical in drug design and material synthesis.

The pyrazole ring is another key structural feature of this compound. Pyrazoles are heterocyclic aromatic compounds with two adjacent nitrogen atoms. They are known for their stability and ability to form hydrogen bonds, making them valuable in pharmaceutical applications. In this molecule, the pyrazole ring is substituted with a methyl group and an amino group, further enhancing its reactivity and functional diversity. Recent studies have highlighted the role of pyrazole-containing compounds in anti-inflammatory and anticancer drug development, underscoring the potential therapeutic applications of this compound.

The hexynoic acid moiety introduces an alkyne functionality into the molecule, which is highly reactive and can participate in various types of cycloaddition reactions. Alkynes are also known for their ability to form stable metal complexes, making them useful in catalysis and materials science. The combination of the alkyne group with the Fmoc and pyrazole moieties creates a multifunctional platform that can be tailored for specific applications in drug delivery, imaging agents, or advanced materials.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-y lformamido}hex -4 -ynoic acid. Researchers have developed novel strategies for assembling such molecules using modular synthesis approaches. These methods allow for greater control over stereochemistry and functional group compatibility, paving the way for more efficient drug discovery processes.

In terms of biological activity, this compound has shown promise in preliminary studies as a potential therapeutic agent. Its ability to modulate specific cellular pathways makes it a candidate for treating various diseases, including cancer and inflammatory disorders. Additionally, its unique structure suggests potential applications in diagnostics, where it could serve as a contrast agent or imaging probe.

The integration of fluorenylmethoxycarbonyl (Fmoc) groups with pyrazole and alkyne functionalities represents a cutting-edge approach to molecular design. By leveraging these features, scientists can develop molecules with enhanced stability, bioavailability, and targeting capabilities. This compound exemplifies how modern chemical synthesis can address complex challenges in medicine and materials science.

In conclusion, 2-{5 -({(9 H -fluoren -9 -yl )methoxycarbonyl }amino ) -1 -methyl -1 H -pyrazol -3 - y l formamido }hex -4 - ynoic acid is a versatile molecule with significant potential across multiple disciplines. Its intricate structure combines well-known functional groups with innovative design elements, positioning it as a valuable tool in contemporary research and development efforts.